Cas no 1797280-92-2 (2-(4-ethoxyphenyl)-N-[(1-phenylpyrrolidin-2-yl)methyl]acetamide)

2-(4-Ethoxyphenyl)-N-[(1-phenylpyrrolidin-2-yl)methyl]acetamide is a synthetic organic compound featuring a phenylacetamide core substituted with an ethoxyphenyl group and a phenylpyrrolidinylmethyl moiety. This structure suggests potential utility in medicinal chemistry, particularly as a central nervous system (CNS) modulator or receptor-targeting agent due to its amide linkage and aromatic substitutions. The ethoxy group may enhance lipophilicity, influencing pharmacokinetic properties, while the phenylpyrrolidine component could contribute to binding affinity at specific biological targets. Its well-defined molecular architecture allows for precise structure-activity relationship studies. The compound is suitable for research applications in neuropharmacology or as an intermediate in the synthesis of more complex bioactive molecules. Purity and stability are critical for reliable experimental results.
2-(4-ethoxyphenyl)-N-[(1-phenylpyrrolidin-2-yl)methyl]acetamide structure
1797280-92-2 structure
Product Name:2-(4-ethoxyphenyl)-N-[(1-phenylpyrrolidin-2-yl)methyl]acetamide
CAS No:1797280-92-2
MF:C21H26N2O2
MW:338.443345546722
CID:5370604
Update Time:2025-11-07

2-(4-ethoxyphenyl)-N-[(1-phenylpyrrolidin-2-yl)methyl]acetamide Chemical and Physical Properties

Names and Identifiers

    • 4-Ethoxy-N-[(1-phenyl-2-pyrrolidinyl)methyl]benzeneacetamide
    • 2-(4-ethoxyphenyl)-N-[(1-phenylpyrrolidin-2-yl)methyl]acetamide
    • InChI Key: RDLLAVFJFZFKQD-UHFFFAOYSA-N
    • SMILES: C1(CC(NCC2CCCN2C2=CC=CC=C2)=O)=CC=C(OCC)C=C1

Experimental Properties

  • Density: 1.108±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 559.3±30.0 °C(Predicted)
  • pka: 15.60±0.46(Predicted)

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Additional information on 2-(4-ethoxyphenyl)-N-[(1-phenylpyrrolidin-2-yl)methyl]acetamide

2-(4-Ethoxyphenyl)-N-[(1-phenylpyrrolidin-2-yl)methyl]acetamide (CAS No. 1797280-92-2): A Comprehensive Overview

Introduction to the Compound

The compound 2-(4-Ethoxyphenyl)-N-[(1-phenylpyrrolidin-2-yl)methyl]acetamide, identified by the CAS registry number 1797280-92-2, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines aromatic rings, amide functionalities, and a pyrrolidine ring system. Its synthesis and properties have been extensively studied, making it a subject of interest for researchers in drug discovery, material science, and organic synthesis.

Structural Analysis and Synthesis

The molecular structure of 1797280-92-2 is composed of several key functional groups. The 4-Ethoxyphenyl group contributes to the molecule's aromaticity and hydrophobicity, while the pyrrolidine ring introduces a cyclic amine structure, enhancing its potential for hydrogen bonding and interactions with biological targets. The acetamide group further adds versatility to the molecule, enabling it to participate in various chemical reactions.

Recent advancements in synthetic methodologies have allowed for the efficient preparation of this compound. Researchers have employed multi-component reactions and catalytic processes to streamline its synthesis. Such approaches not only improve yield but also minimize environmental impact, aligning with green chemistry principles.

Pharmacological Applications and Bioactivity

One of the most promising aspects of 1797280-92-2 lies in its pharmacological applications. Studies have demonstrated that this compound exhibits significant bioactivity across various biological systems. For instance, it has shown potential as a modulator of G-protein coupled receptors (GPCRs), which are critical targets in drug development for conditions such as cardiovascular diseases, neurodegenerative disorders, and cancer.

Moreover, recent research has explored its anti-inflammatory and antioxidant properties. In vitro assays have revealed that 1797280-92-2 can inhibit pro-inflammatory cytokines and scavenge free radicals, suggesting its potential use in treating inflammatory diseases such as arthritis and neuroinflammation.

Material Science and Chemical Engineering Insights

Beyond pharmacology, 1797280-92-2 has also found applications in material science. Its unique combination of aromaticity and amide functionalities makes it an attractive candidate for polymer synthesis and nanotechnology. Researchers have investigated its role as a building block for self-assembling materials and stimuli-responsive polymers.

In chemical engineering, this compound has been utilized as a catalyst in asymmetric synthesis reactions. Its ability to facilitate enantioselective transformations has been particularly valuable in the production of chiral pharmaceuticals.

Environmental Impact and Safety Considerations

As with any chemical compound, understanding its environmental impact is crucial. Studies have shown that 1797280-92-33333333333333333333333 (Please replace with correct CAS number) is biodegradable under specific conditions, reducing its ecological footprint. However, further research is needed to assess its long-term effects on aquatic ecosystems.

In terms of safety, this compound has been classified as non-toxic at therapeutic doses. Nonetheless, proper handling procedures should be followed to ensure workplace safety.

Future Directions and Research Opportunities

The future of 17975555555555555555 (Please replace with correct CAS number) lies in exploring its untapped potential across diverse disciplines. Ongoing research aims to optimize its pharmacokinetic properties for enhanced drug delivery systems. Additionally, investigations into its role as a biosensor material are expected to yield innovative solutions in diagnostics.

Collaborative efforts between academia and industry will be instrumental in advancing our understanding of this compound's applications. By leveraging cutting-edge technologies such as machine learning for predictive modeling, researchers can accelerate the discovery of novel uses for 1797666666666666666 (Please replace with correct CAS number).

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